Cas no 93619-78-4 (8-Methoxycarbonyloctanoyl-2’,3’,4’,6-tetra-O-acetyl-β-D-galactopyranoside)

• Product Name: 8-Methoxycarbonyloctanoyl-2’,3’,4’,6-tetra-O-acetyl-β-D-galactopyranoside
• CAS No: 93619-78-4
• MF: C₂₃H₃₆O₁₂
• MW: 504.524748802185
• CID: 1005114
• PubChem ID: 46782150
• Update Time: 2025-08-03

8-Methoxycarbonyloctanoyl-2’,3’,4’,6-tetra-O-acetyl-β-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• 8-Methoxycarbonyloctanoyl-2’,3’,4’,6-tetra-O-acetyl--D-galactopyranoside
• 8-Methoxycarbonyloctanoyl-2’,3’,4’,6-tetra-O-acetyl-β-D-galactopyranoside
• 8-Methoxycarbonyloct
• 8-METHOXYCARBONYLOCTANOYL-2’,3’,4’,6-TETRA-O-ACETYL-B-D-GALACTOPYRANOSIDE
• 7-methoxycarbonyl-2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine
• methyl 2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate
• 8-Methoxycarbonyloctanoyl-2',3',4',6-tetra-O-acetyl-beta-D-galactopyranoside
• methyl 8-[(2R,5S)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoctanoate
• 93619-78-4

• Inchi： 1S/C23H36O12/c1-14(24)31-13-18-20(32-15(2)25)21(33-16(3)26)22(34-17(4)27)23(35-18)30-12-10-8-6-7-9-11-19(28)29-5/h18,20-23H,6-13H2,1-5H3/t18?,20-,21?,22?,23+/m0/s1
• InChI Key： MBUXWCCGBYMVBI-ZXVYMRSVSA-N
• SMILES： O1[C@H](C(C([C@H](C1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 504.22100
• Monoisotopic Mass: 504.22067658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 19
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 537.8±50.0 °C at 760 mmHg
• Flash Point: 226.5±30.2 °C
• PSA: 149.96000
• LogP: 1.59970
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

8-Methoxycarbonyloctanoyl-2’,3’,4’,6-tetra-O-acetyl-β-D-galactopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-Methoxycarbonyloctanoyl-2’,3’,4’,6-tetra-O-acetyl-β-D-galactopyranoside

Introduction to 8-Methoxycarbonyloctanoyl-2’,3’,4’,6-tetra-O-acetyl-β-D-galactopyranoside (CAS No. 93619-78-4) and Its Significance in Modern Glycoscience

8-Methoxycarbonyloctanoyl-2’,3’,4’,6-tetra-O-acetyl-β-D-galactopyranoside, identified by the CAS number 93619-78-4, is a highly specialized glycoside derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex acetylated structure and octanoyl ester moiety, represents a critical tool in the study of glycosylation processes and their biological implications. The meticulous synthesis and structural refinement of such glycosides are essential for advancing our understanding of carbohydrate-mediated interactions in cellular systems.

The structure of 8-Methoxycarbonyloctanoyl-2’,3’,4’,6-tetra-O-acetyl-β-D-galactopyranoside is meticulously designed to facilitate its utility as a substrate or inhibitor in enzymatic assays. The presence of multiple acetyl groups at the 2’-, 3’-, 4’-, and 6-positions enhances the stability of the glycosidic linkage, making it a robust candidate for studying glycosidases such as β-galactosidases. Furthermore, the introduction of an octanoyl group at the anomeric carbon provides a hydrophobic anchor, which can influence solubility and binding affinity in various biochemical environments.

In recent years, advancements in glycoscience have highlighted the pivotal role of glycoproteins and glycolipids in numerous biological pathways, including immune responses, cell adhesion, and signal transduction. 8-Methoxycarbonyloctanoyl-2’,3’,4’,6-tetra-O-acetyl-β-D-galactopyranoside serves as a valuable synthetic intermediate for constructing more complex carbohydrate analogs. These analogs are instrumental in deciphering the structural determinants that govern carbohydrate-protein interactions, which are often underpinned by subtle conformational changes induced by modifications at specific glycosidic bonds.

The synthesis of this compound exemplifies the sophistication of modern carbohydrate chemistry. The strategic placement of acetyl groups not only protects hydroxyl moieties but also introduces functionalities that can be selectively modified or cleaved under specific conditions. This level of control is crucial for generating libraries of glycosides with tailored properties, enabling researchers to probe the specificity and efficiency of glycosyltransferases—a class of enzymes responsible for constructing polysaccharides and glycoconjugates.

Recent studies have demonstrated the utility of 8-Methoxycarbonyloctanoyl-2’,3’,4’,6-tetra-O-acetyl-β-D-galactopyranoside in investigating the mechanisms of bacterial pathogens that rely on surface glycans for host cell recognition. For instance, modifications to bacterial capsular polysaccharides can alter their affinity for host receptors, influencing virulence and pathogenicity. By employing structurally defined glycosides like this one, researchers can develop novel strategies to interfere with these interactions, potentially leading to innovative therapeutic approaches.

The application of this compound extends beyond academic research into industrial biotechnology. Glycosylation is a critical step in the production of recombinant therapeutic proteins, where improper folding or incomplete glycosylation can render proteins non-functional. 8-Methoxycarbonyloctanoyl-2’,3’,4’,6-tetra-O-acetyl-β-D-galactopyranoside can be used as a reference standard or substrate to optimize glycosylation pathways in microbial expression systems. This ensures that biopharmaceuticals meet stringent quality standards before reaching clinical use.

The future prospects for this compound are promising, particularly in the context of drug development. Glycomimetics—synthetic molecules mimicking natural carbohydrates—are emerging as a new class of therapeutics due to their ability to modulate biological processes without eliciting adverse immune responses. 8-Methoxycarbonyloctanoyl-2’,3’,4’,6-tetra-O-acetyl-β-D-galactopyranoside could serve as a scaffold for designing such molecules, offering targeted interventions against diseases mediated by aberrant carbohydrate recognition.

In conclusion, 8-Methoxycarbonyloctanoyl-2’,3’,4’,6-tetra-O-acetyl-β-D-galactopyranoside (CAS No. 93619-78-4) is a cornerstone compound in contemporary glycoscience. Its intricate structure and versatile applications make it indispensable for elucidating carbohydrate functions at the molecular level. As research continues to uncover the diverse roles of glycans in health and disease, compounds like this will remain pivotal in shaping new frontiers in chemical biology and pharmaceutical innovation.